Cas no 135831-08-2 (2,2':5',2''-Terthiophene, 3,3''-dihexyl-)

2,2':5',2''-Terthiophene, 3,3''-dihexyl- is a conjugated oligothiophene derivative characterized by its extended π-electron system, which enhances charge transport properties. The incorporation of hexyl chains at the 3 and 3'' positions improves solubility in organic solvents, facilitating processing for thin-film applications. This compound is particularly valuable in organic electronics, serving as a semiconducting material in organic field-effect transistors (OFETs) and photovoltaic devices due to its high hole mobility and stability. Its well-defined molecular structure allows for precise tuning of optoelectronic properties, making it a reliable choice for research and development in advanced materials. The compound's synthesis and purity are critical for consistent performance in device fabrication.
2,2':5',2''-Terthiophene, 3,3''-dihexyl- structure
135831-08-2 structure
Product Name:2,2':5',2''-Terthiophene, 3,3''-dihexyl-
CAS No:135831-08-2
MF:C24H32S3
MW:416.705883026123
CID:1239069
PubChem ID:14916420
Update Time:2025-05-22

2,2':5',2''-Terthiophene, 3,3''-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2''-Terthiophene, 3,3''-dihexyl-
    • 3,3''-dihexyl-2,2':5',2''-terthiophene
    • 135831-08-2
    • 2,5-bis(3-hexylthiophen-2-yl)thiophene
    • CS-0435262
    • SCHEMBL3425905
    • MSQDJEYNQBAYOK-UHFFFAOYSA-N
    • A936950
    • Inchi: 1S/C24H32S3/c1-3-5-7-9-11-19-15-17-25-23(19)21-13-14-22(27-21)24-20(16-18-26-24)12-10-8-6-4-2/h13-18H,3-12H2,1-2H3
    • InChI Key: MSQDJEYNQBAYOK-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=C(C=CS1)CCCCCC)C1=C(C=CS1)CCCCCC

Computed Properties

  • Exact Mass: 416.16686
  • Monoisotopic Mass: 416.16661454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.3
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 0

2,2':5',2''-Terthiophene, 3,3''-dihexyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1505932-1g
3,3''-Dihexyl-2,2':5',2''-terthiophene
135831-08-2 98%
1g
¥9009 2023-04-15

Additional information on 2,2':5',2''-Terthiophene, 3,3''-dihexyl-

Comprehensive Overview of 2,2':5',2''-Terthiophene, 3,3''-dihexyl- (CAS No. 135831-08-2)

2,2':5',2''-Terthiophene, 3,3''-dihexyl- (CAS No. 135831-08-2) is a highly specialized organic compound belonging to the class of terthiophene derivatives. This compound has garnered significant attention in recent years due to its unique electronic and optical properties, making it a promising candidate for applications in organic electronics, photovoltaics, and sensor technologies. The incorporation of hexyl side chains at the 3 and 3'' positions enhances its solubility and processability, which are critical factors for industrial applications.

The growing interest in sustainable materials and green chemistry has propelled research into conjugated polymers and small-molecule semiconductors, where 2,2':5',2''-Terthiophene, 3,3''-dihexyl- plays a pivotal role. Its ability to facilitate charge transport and light absorption makes it a key component in the development of organic solar cells (OSCs) and organic light-emitting diodes (OLEDs). Researchers are particularly intrigued by its potential to improve the power conversion efficiency (PCE) of next-generation photovoltaic devices.

From a synthetic chemistry perspective, 2,2':5',2''-Terthiophene, 3,3''-dihexyl- is synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Stille coupling, which are widely used in the preparation of π-conjugated systems. The compound's structural versatility allows for further functionalization, enabling tailored properties for specific applications. This adaptability is particularly relevant in the context of materials science, where custom-designed molecules are in high demand.

In the realm of nanotechnology, 2,2':5',2''-Terthiophene, 3,3''-dihexyl- has been explored for its potential in molecular self-assembly and thin-film deposition. Its aromatic backbone and alkyl side chains contribute to the formation of well-ordered nanostructures, which are essential for high-performance electronic devices. Recent studies have also investigated its role in bio-sensing applications, leveraging its electrochemical activity to detect biomolecules with high sensitivity.

The commercial viability of 2,2':5',2''-Terthiophene, 3,3''-dihexyl- is underscored by its compatibility with solution-processing techniques, such as inkjet printing and spin-coating. These methods are cost-effective and scalable, aligning with the industry's shift toward flexible electronics and wearable technology. As consumer demand for eco-friendly devices grows, this compound is poised to play a central role in the transition to sustainable energy solutions.

In summary, 2,2':5',2''-Terthiophene, 3,3''-dihexyl- (CAS No. 135831-08-2) represents a cutting-edge material with multifaceted applications in advanced electronics and renewable energy. Its unique combination of electronic properties, processability, and structural flexibility makes it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to emerge as a cornerstone of next-generation technologies.

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